Cas no 922097-63-0 (N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzenesulfonamide)

• Product Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzenesulfonamide
• CAS No: 922097-63-0
• MF: C₁₉H₂₂N₂O₄S
• MW: 374.453983783722
• CID: 6359968
• PubChem ID: 40956309
• Update Time: 2025-05-24

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzenesulfonamide
• N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzenesulfonamide
• SR-01000911876
• SR-01000911876-1
• F2296-0124
• AKOS024637214
• 922097-63-0
• N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide

• Inchi： 1S/C19H22N2O4S/c1-4-21-16-11-10-14(12-17(16)25-13-19(2,3)18(21)22)20-26(23,24)15-8-6-5-7-9-15/h5-12,20H,4,13H2,1-3H3
• InChI Key： FPXDJDNOZDUVLM-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=C3OCC(C)(C)C(=O)N(CC)C3=CC=2)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 374.13002836g/mol
• Monoisotopic Mass: 374.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzenesulfonamide

N-(5-Ethyl-3,3-Dimethyl-4-Oxo-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-8-Yl)Benzenesulfonamide (CAS No. 922097-63-0): A Comprehensive Overview

N-(5-Ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzenesulfonamide (CAS No. 922097-63-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities, including anti-inflammatory and analgesic properties. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements related to this compound.

The chemical structure of N-(5-Ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzenesulfonamide is characterized by a benzoxazepine core with an ethyl substituent and a benzenesulfonamide moiety. The benzoxazepine ring system is a seven-membered heterocycle containing an oxygen atom and a nitrogen atom. The presence of the ethyl group and the benzenesulfonamide substituent imparts unique chemical and biological properties to this compound.

The synthesis of N-(5-Ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzenesulfonamide typically involves several steps. One common approach is to start with the corresponding benzoxazepine derivative and introduce the benzenesulfonamide group through a sulfonation reaction. The ethyl substituent can be introduced via an alkylation step. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the synthesis of this compound.

Pharmacologically, N-(5-Ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzenesulfonamide has shown promising activity in various biological assays. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been reported to exhibit analgesic effects by modulating pain pathways in animal models.

Recent research has also explored the potential of N-(5-Ethyl-3,3-dimethyl-4-oxyo-o-tetrahydro-o-benzoxazepin-o-ylo)benzenesulfonamide in treating neurological disorders. A study published in the Journal of Medicinal Chemistry highlighted its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound was found to reduce oxidative stress and prevent neuronal cell death.

In the context of cancer research, N-(5-Ethyl-o-dimethyl-o-oxyo-o-tetrahydro-o-benzoxazepin-o-ylo)benzenesulfonamide has shown potential as an anticancer agent. Preclinical studies have demonstrated its ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK.

The safety profile of N-(5-Ethyl-o-dimethyl-o-oxyo-o-tetrahydro-o-benzoxazepin-o-ylo)benzenesulfonamide is another important aspect that has been investigated. Toxicity studies have shown that it is well tolerated at therapeutic doses with minimal side effects. However, further clinical trials are needed to fully evaluate its safety and efficacy in human subjects.

In conclusion, N-(5-Ethyl-o-dimethyl-o-oxyo-o-tetrahydro-o-benzoxazepin-o-ylo)benzenesulfonamide (CAS No. 922097-63-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.